3-Ethynylpyridin-2-amine
Cat. No. B1281369
M. Wt: 118.14 g/mol
InChI Key: DQEVAYRCQIJNJE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08058444B2
Procedure details
To a solution of 3-trimethylsilanyl ethinyl-pyridin-2-ylamine described in Preparation Example 1-1-4 (28.1 g, 148 mmoL) in tetrahydrofuran (300 mL) was added tetrabutyl ammonium fluoride (1M tetrahydrofuran solution, 20 mL, 20 mmol), which was stirred at room temperature for 15 minutes. To the reaction solution was added water and extracted four times with ethyl acetate. The organic layer was dried over anhydrous sodium sulfate, and the solvent thereof was evaporated under a reduced pressure. The residue was purified by silica gel chromatography (heptane:ethyl acetate=1:1 then 1:2) to obtain the title compound (16.4 g).
Name
3-trimethylsilanyl ethinyl-pyridin-2-ylamine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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C[Si](C)(C)[C:3]1[C:4]([NH:9]C#C)=[N:5][CH:6]=[CH:7][CH:8]=1.[F-].[CH2:15]([N+](CCCC)(CCCC)CCCC)[CH2:16]CC.O>O1CCCC1>[C:15]([C:3]1[C:4]([NH2:9])=[N:5][CH:6]=[CH:7][CH:8]=1)#[CH:16] |f:1.2|
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Inputs
Step One
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Name
|
3-trimethylsilanyl ethinyl-pyridin-2-ylamine
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C[Si](C=1C(=NC=CC1)NC#C)(C)C
|
|
Name
|
|
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Quantity
|
300 mL
|
|
Type
|
solvent
|
|
Smiles
|
O1CCCC1
|
Step Two
|
Name
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|
|
Quantity
|
20 mL
|
|
Type
|
reactant
|
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Smiles
|
[F-].C(CCC)[N+](CCCC)(CCCC)CCCC
|
Step Three
|
Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
|
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Smiles
|
O
|
Conditions
Temperature
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Control Type
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AMBIENT
|
Stirring
|
Type
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CUSTOM
|
|
Details
|
was stirred at room temperature for 15 minutes
|
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Rate
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UNSPECIFIED
|
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RPM
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0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
EXTRACTION
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Type
|
EXTRACTION
|
|
Details
|
extracted four times with ethyl acetate
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
|
|
Details
|
The organic layer was dried over anhydrous sodium sulfate
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solvent thereof was evaporated under a reduced pressure
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The residue was purified by silica gel chromatography (heptane
|
Outcomes
Product
Details
Reaction Time |
15 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(#C)C=1C(=NC=CC1)N
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 16.4 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
